4-(4-butoxybenzoyl)-5-(2-fluorophenyl)-3-hydroxy-1-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrrol-2(5H)-one 4-(4-butoxybenzoyl)-5-(2-fluorophenyl)-3-hydroxy-1-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrrol-2(5H)-one
Brand Name: Vulcanchem
CAS No.: 609795-73-5
VCID: VC7491948
InChI: InChI=1S/C24H22FN3O4S/c1-3-4-13-32-16-11-9-15(10-12-16)21(29)19-20(17-7-5-6-8-18(17)25)28(23(31)22(19)30)24-27-26-14(2)33-24/h5-12,20,29H,3-4,13H2,1-2H3/b21-19-
SMILES: CCCCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)C3=NN=C(S3)C)C4=CC=CC=C4F)O
Molecular Formula: C24H22FN3O4S
Molecular Weight: 467.5 g/mol

4-(4-butoxybenzoyl)-5-(2-fluorophenyl)-3-hydroxy-1-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrrol-2(5H)-one

CAS No.: 609795-73-5

Cat. No.: VC7491948

Molecular Formula: C24H22FN3O4S

Molecular Weight: 467.5 g/mol

* For research use only. Not for human or veterinary use.

4-(4-butoxybenzoyl)-5-(2-fluorophenyl)-3-hydroxy-1-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrrol-2(5H)-one - 609795-73-5

Specification

CAS No. 609795-73-5
Molecular Formula C24H22FN3O4S
Molecular Weight 467.5 g/mol
IUPAC Name (4Z)-4-[(4-butoxyphenyl)-hydroxymethylidene]-5-(2-fluorophenyl)-1-(5-methyl-1,3,4-thiadiazol-2-yl)pyrrolidine-2,3-dione
Standard InChI InChI=1S/C24H22FN3O4S/c1-3-4-13-32-16-11-9-15(10-12-16)21(29)19-20(17-7-5-6-8-18(17)25)28(23(31)22(19)30)24-27-26-14(2)33-24/h5-12,20,29H,3-4,13H2,1-2H3/b21-19-
Standard InChI Key MFAVXPHWZBGRCM-VZCXRCSSSA-N
Isomeric SMILES CCCCOC1=CC=C(C=C1)/C(=C/2\C(N(C(=O)C2=O)C3=NN=C(S3)C)C4=CC=CC=C4F)/O
SMILES CCCCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)C3=NN=C(S3)C)C4=CC=CC=C4F)O
Canonical SMILES CCCCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)C3=NN=C(S3)C)C4=CC=CC=C4F)O

Introduction

The compound 4-(4-butoxybenzoyl)-5-(2-fluorophenyl)-3-hydroxy-1-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrrol-2(5H)-one is a complex organic molecule with a molecular formula of C24H22FN3O4S and a molecular weight of 467.51 g/mol . This compound belongs to a class of fluorinated building blocks, which are often used in pharmaceutical and chemical synthesis due to their unique properties and potential biological activities.

Synthesis and Characterization

The synthesis of such complex molecules typically involves multi-step reactions, including condensation, cyclization, and substitution reactions. Characterization is often performed using techniques like Nuclear Magnetic Resonance (NMR) spectroscopy, Liquid Chromatography-Mass Spectrometry (LC-MS), and High-Performance Liquid Chromatography (HPLC) .

Safety and Handling

Handling this compound requires caution due to its potential reactivity and toxicity. Safety measures include wearing protective gear, avoiding contact with skin and eyes, and ensuring proper ventilation during handling .

Safety MeasureDescription
Protective GearGloves, goggles, face mask
Handling ConditionsAvoid heat, sparks, and open flames
Environmental ImpactAvoid release into the environment

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